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Compound of Interest

Compound Name: 24:0 Lyso PC-d4

Cat. No.: B12416135

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the physical and chemical properties
of 1-lignoceroyl-2-hydroxy-sn-glycero-3-phosphocholine-d4 (24:0 Lyso PC-d4), a deuterated
form of a lysophospholipid. This compound is primarily utilized as an internal standard in mass
spectrometry-based research, such as metabolomics and biomarker evaluation.[1][2]

Core Properties

The defining characteristic of 24:0 Lyso PC-d4 is the presence of a 24-carbon saturated fatty
acid (lignoceric acid) at the sn-1 position of the glycerol backbone. The "d4" designation
indicates that it is a deuterated analog, containing four deuterium atoms, which makes it a
valuable tool for quantitative analysis.[1]

Physical State and Appearance

Based on available data for closely related compounds and the non-deuterated form, 24:0
Lyso PC-d4 is expected to be a solid at standard temperature and pressure. Supplier
information for similar lysophosphatidylcholines, including a safety data sheet for a mixture of
labeled Lyso-PCs, describes the physical state as a "Solid" with a "White to off-white" color.[3]
Another deuterated lysophosphatidylcholine, C26:0-lysophosphatidylcholine-d4, is also
described as a "white solid".[4] The non-deuterated form, 24:0 Lyso PC, is commercially
available as a powder.
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Table 1: Physical and Chemical Properties of 24:0 Lyso PC-d4

Property Value Source
Physical State Solid [3]
Appearance White to off-white solid/powder  [3][4]
Molecular Formula C32H62D4aNO7P [51[6]
Molecular Weight 611.87 g/mol [5]
Storage Recommended at -20°C [11[2][5]

Experimental Context and Handling

Due to its nature as a lipid, proper handling and storage are crucial to maintain its integrity. It is
typically shipped at ambient temperatures but should be stored at -20°C for long-term stability.
[1][5] For experimental use, it is often dissolved in organic solvents such as an ethanol or a
chloroform-methanol mixture.[4]

Logical Relationship: From Compound to
Application

The unique properties of 24:0 Lyso PC-d4 dictate its primary application in analytical chemistry
and lipidomics research.
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Caption: Logical flow from the properties of 24:0 Lyso PC-d4 to its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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